Cas no 14629-70-0 ((±)-2-Pentyl-1,1,1,3,3-d5 Alcohol)
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol is a deuterated alcohol derivative featuring selective isotopic labeling at the 1,1,1,3,3 positions. This compound is primarily utilized in research applications where isotopic labeling is critical, such as mechanistic studies, metabolic tracing, and NMR spectroscopy. The incorporation of deuterium atoms enhances spectral resolution and reduces interference from proton signals, making it valuable for detailed structural and kinetic analyses. Its racemic form allows for broad applicability in stereochemical investigations. The compound is synthesized under controlled conditions to ensure high isotopic purity and chemical stability, meeting the stringent requirements of advanced analytical and synthetic chemistry applications.

14629-70-0 structure
Product name:(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol Chemical and Physical Properties
Names and Identifiers
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- 2-Pentan-1,1,1,3,3-d5-ol(8CI,9CI)
- 2-PENTYL-1,1,1,3,3-D5 ALCOHOL
- 2-Pentyl--d5 Alcohol
- D98148
- 1,1,1,3,3-Pentadeuteriopentan-2-ol
- 14629-70-0
- (±)-2-Pentyl-1,1,1,3,3-d5 Alcohol
-
- Inchi: InChI=1S/C5H12O/c1-3-4-5(2)6/h5-6H,3-4H2,1-2H3/i2D3,4D2
- InChI Key: JYVLIDXNZAXMDK-PVGOWFQYSA-N
- SMILES: CCC(C(C([2H])([2H])[2H])O)([2H])[2H]
Computed Properties
- Exact Mass: 98.15156
- Monoisotopic Mass: 93.12
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 27.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 20.23
- LogP: 1.16730
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P227106-25mg |
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol |
14629-70-0 | 25mg |
$115.00 | 2023-05-17 | ||
TRC | P227106-5mg |
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol |
14629-70-0 | 5mg |
$ 81.00 | 2023-09-06 | ||
TRC | P227106-2.5mg |
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol |
14629-70-0 | 2.5mg |
$ 64.00 | 2023-09-06 |
(±)-2-Pentyl-1,1,1,3,3-d5 Alcohol Related Literature
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
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Zhiliang Cheng,Ajlan Al Zaki,Ian W. Jones,Henry K. Hall, Jr.,Craig A. Aspinwall,Andrew Tsourkas Chem. Commun., 2014,50, 2502-2504
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5. Trigger-responsive engineered-nanocarriers and image-guided theranostics for rheumatoid arthritisNadim Ahamad,Ameya Prabhakar,Ekta Singh,Eshant Bhatia,Shivam Sharma,Rinti Banerjee Nanoscale, 2020,12, 12673-12697
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